Cas no 123843-57-2 (2,6-Difluoro-4-hydroxybenzonitrile)

2,6-Difluoro-4-hydroxybenzonitrile is a fluorinated aromatic compound featuring a hydroxyl group and a nitrile functionality at the para position. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine atoms enhances its reactivity and stability, enabling selective transformations under controlled conditions. The compound’s high purity and well-defined properties ensure consistent performance in coupling reactions, nucleophilic substitutions, and other key synthetic processes. Its versatility and structural precision make it suitable for applications requiring fine-tuned electronic and steric effects in molecular design.
2,6-Difluoro-4-hydroxybenzonitrile structure
123843-57-2 structure
Product Name:2,6-Difluoro-4-hydroxybenzonitrile
CAS No:123843-57-2
MF:C7H3F2NO
MW:155.101628541946
MDL:MFCD03094499
CID:63699
PubChem ID:87559302
Update Time:2025-10-31

2,6-Difluoro-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Difluoro-4-hydroxybenzonitrile
    • 3,5-difluoro-4-cyanophenol
    • 2,4-Difluorothiophenol
    • 2,6-Difluoro-4-hydro
    • 2,6-Difluoro-4-hydroxy
    • 3.5-Difluoro-4-cyanophenol
    • 4-Cyano-3,5-Difluorophenol
    • 4-hydroxy-2,6-difluorobenzonitrile
    • Benzonitrile, 2,6-difluoro-4-hydroxy-
    • 2,6-two fluoro -4-hydroxybenzonitrile
    • Benzonitrile, 2,6-difluoro-4-hydroxy- (9CI)
    • 4-Cyano-3,5-difluorophenol ,99%
    • 2,6-Difluoro-4-hydroxybenzonitrile 98%
    • 2,6-Difluoro-4-hydroxy-benzonitrile
    • AM61301
    • CS-W003007
    • EN300-1615116
    • AKOS005063555
    • 2,6-Difluoro-4-hydroxy benzonitrile
    • A20972
    • 2,6-difluoro-4-hydroxybenzo-nitrile
    • INDAZOL-2-YL-ACETICACID
    • FT-0602461
    • DTXSID00381124
    • DS-12290
    • SY002811
    • AB13335
    • 123843-57-2
    • SCHEMBL81244
    • 4-Cyano-3,5-Difluorophenol/3,5-Difluoro-4-Cyanophenol;Benzonitrile, 2,6-difluoro-4-hydroxy- (9CI)
    • AC-2754
    • D3424
    • KEIYYIGMDPTAPL-UHFFFAOYSA-N
    • MFCD03094499
    • DB-023713
    • DTXCID30332149
    • MDL: MFCD03094499
    • Inchi: 1S/C7H3F2NO/c8-6-1-4(11)2-7(9)5(6)3-10/h1-2,11H
    • InChI Key: KEIYYIGMDPTAPL-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1C#N)F)O

Computed Properties

  • Exact Mass: 155.01800
  • Monoisotopic Mass: 155.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4740
  • Melting Point: 125.0 to 129.0 deg-C
  • Boiling Point: 210.2℃ at 760 mmHg
  • Flash Point: 88.9℃
  • Refractive Index: 1.53
  • PSA: 44.02000
  • LogP: 1.54208
  • Solubility: Not determined

2,6-Difluoro-4-hydroxybenzonitrile Security Information

2,6-Difluoro-4-hydroxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2,6-Difluoro-4-hydroxybenzonitrile Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:123843-57-2)2,6-二氟-4-羟基苯腈
Order Number:LE1776119
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:123843-57-2)2,6-Difluoro-4-hydroxybenzonitrile
Order Number:sfd8973
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:123843-57-2)2,6-Difluoro-4-hydroxybenzonitrile
Order Number:A20972
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):436.0
Email:sales@amadischem.com

2,6-Difluoro-4-hydroxybenzonitrile Related Literature

Additional information on 2,6-Difluoro-4-hydroxybenzonitrile

2,6-Difluoro-4-Hydroxybenzonitrile: A Comprehensive Overview

The compound 2,6-Difluoro-4-Hydroxybenzonitrile, also known by its CAS number 123843-57-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of aromatic nitriles, which have gained considerable attention due to their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of 2,6-Difluoro-4-Hydroxybenzonitrile features a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, a hydroxyl group at the 4 position, and a nitrile group at the para position relative to the hydroxyl group. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of aromatic nitriles as precursors for the synthesis of bioactive compounds. For instance, researchers have explored the use of 2,6-Difluoro-4-Hydroxybenzonitrile in the development of novel anti-inflammatory agents. The hydroxyl group at the 4 position plays a crucial role in facilitating hydrogen bonding, which is essential for interactions with biological targets. Additionally, the fluorine atoms at positions 2 and 6 contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins.

The synthesis of 2,6-Difluoro-4-Hydroxybenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable precursor with a cyanide ion in the presence of a catalyst. Recent advancements in catalytic systems have enabled higher yields and improved selectivity in this process. For example, the use of palladium catalysts has been reported to significantly enhance the efficiency of cyanation reactions.

In terms of applications, aromatic nitriles like 2,6-Difluoro-4-Hydroxybenzonitrile are widely used in material science for the development of high-performance polymers. The nitrile group can undergo polymerization under specific conditions, leading to materials with exceptional thermal stability and mechanical strength. Furthermore, the hydroxyl group provides sites for functionalization, enabling the incorporation of additional functionalities into polymer backbones.

The environmental impact of aromatic nitriles has also been a topic of recent research. Studies have shown that compounds like 2,6-Difluoro-4-Hydroxybenzonitrile can undergo biodegradation under certain conditions, reducing their persistence in natural ecosystems. However, further investigations are required to fully understand their environmental fate and potential risks.

In conclusion, 2,6-Difluoro-4-Hydroxybenzonitrile, with its unique structural features and diverse applications, remains a focal point in contemporary chemical research. Its role as a precursor for bioactive compounds and advanced materials underscores its importance in both academic and industrial settings. As research continues to uncover new insights into its properties and applications, this compound is poised to contribute significantly to future innovations in chemistry and related fields.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:123843-57-2)2,6-二氟-4-羟基苯腈
LE1776119
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:123843-57-2)2,6-Difluoro-4-hydroxybenzonitrile
sfd8973
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email